![molecular formula C11H16O B1310820 Benzenemethanol, alpha-butyl-, (alphas)- CAS No. 33652-83-4](/img/structure/B1310820.png)
Benzenemethanol, alpha-butyl-, (alphas)-
Overview
Description
Benzenemethanol, alpha-butyl-, (alphas)- is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Catalysis
Benzenemethanol derivatives exhibit significant potential in chemical synthesis and catalysis. For instance, alpha-[(lower alkylamino)alkyl]-4-hydroxy-3-(alkylthio, akylsulfinyl or alkylsulfonyl)benzenemethanols demonstrate beta-adrenergic blocking activity, indicating their utility in controlling tachycardia. This class of compounds can be synthesized by reducing the corresponding (lower alkylamino)alkyl 4-hydroxy-3-(akylthio, akylsulfinyl or alkylsulfonyl)phenyl ketones, showcasing the role of benzenemethanol derivatives in medicinal chemistry (Chamizo, Fuster Guilló, & López, 2007).
Materials Science and Fuel Additives
In the field of materials science and fuel technology, methoxymethyl benzene , derived from the electrochemical reaction of toluene with methanol, was studied for its effectiveness as a fuel combustion booster. This application is significant for improving fuel efficiency and reducing emissions. The selectivity of this reaction was higher than 75%, demonstrating a practical approach to synthesizing fuel additives that enhance combustion properties (Ma, Chen, Wang, & He, 2007).
Chiral Synthesis and Asymmetric Catalysis
Chiral vanadyl carboxylates derived from N-salicylidene-L-alpha-amino acids have been developed for the kinetic resolution of secondary alcohols. These complexes serve as highly enantioselective catalysts for asymmetric aerobic oxidation of alpha-hydroxyl-esters and amides. This process highlights the importance of benzenemethanol derivatives in achieving high selectivity in the synthesis of chiral molecules, a crucial aspect of pharmaceutical synthesis (Weng, Shen, Kao, Munot, & Chen, 2006).
Environmental Science and Pollution Assessment
Studies on the genotoxic effects of various chemicals, including methyl-tert-butyl ether and benzenemethanol derivatives, have been conducted to assess their impact on human lymphocytes. Using the comet assay, these studies provide insights into the potential health risks associated with exposure to these chemicals, thereby informing environmental safety and public health policies (Chen, Hseu, Liang, Kuo, & Chen, 2008).
Properties
IUPAC Name |
(1S)-1-phenylpentan-1-ol | |
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InChI |
InChI=1S/C11H16O/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8,11-12H,2-3,9H2,1H3/t11-/m0/s1 | |
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InChI Key |
OVGORFFCBUIFIA-NSHDSACASA-N | |
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Canonical SMILES |
CCCCC(C1=CC=CC=C1)O | |
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Isomeric SMILES |
CCCC[C@@H](C1=CC=CC=C1)O | |
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Molecular Formula |
C11H16O | |
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DSSTOX Substance ID |
DTXSID10187336 | |
Record name | alpha-Butylbenzyl alcohol, (-)- | |
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Molecular Weight |
164.24 g/mol | |
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CAS No. |
33652-83-4 | |
Record name | alpha-Butylbenzyl alcohol, (-)- | |
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Record name | alpha-Butylbenzyl alcohol, (-)- | |
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Record name | FENIPENTOL, (S)- | |
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